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Compound Focus: Zhan Catalyst-1B

CAS No.: 918870-76-5

Cat. No.: S6609673

Get Quote

The table below summarizes the key information available from the search results.

Aspect Details

Chemical
Composition

C33H43Cl2N3O3RuS [1] [2] [3]

Appearance Green solid (powder form) [1] [2]

Solubility Soluble in dichloromethane, dichloroethane, chloroform, and ether. Insoluble in

methanol, ethanol, and other alcohols [1].

Storage Store in a cool, dry place away from moisture and direct sunlight [2].

Stability &
Handling

Handle in a well-ventilated area and use appropriate personal protective
equipment (PPE). Avoid contact with incompatible materials [2].

Frequently Asked Questions

Here are answers to some common questions based on the found information.

What is Zhan Catalyst-1B used for? It is a ruthenium-based catalyst used for advanced catalytic

processes, including olefin metathesis, chemical synthesis, fine chemicals production, and academic

research [1] [2].
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What precautions should be taken while handling Zhan Catalyst-1B? You should use appropriate

personal protective equipment (PPE) and handle the catalyst in a well-ventilated area [2]. Given

that it is a ruthenium complex related to the air-sensitive Grubbs catalysts, it is highly probable that it

requires protection from air and moisture, though explicit techniques are not detailed in the search

results [1].

How can Zhan Catalyst-1B be recovered or recycled? A key feature of some Zhan catalysts is their

recyclability. Zhan Catalyst-1B can be recovered by simple precipitation or filtration due to its

solubility in solvents like dichloromethane and insolubility in alcohols like methanol [1].

Experimental Workflow for Handling

The diagram below outlines a general logical workflow for handling the catalyst, inferred from its known

properties.
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Start Catalyst Handling

Prepare Inert Atmosphere

Select Appropriate Solvent

Weigh & Handle under Protective Gas

Use for Synthesis

Precipitate in Methanol/Ethanol

Filter & Recycle Catalyst

End of Cycle

Key steps based on catalyst solubility.

Click to download full resolution via product page

Guidance for Finding Detailed Protocols
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The search results could not provide explicit, step-by-step guides for air-free techniques like using Schlenk

lines or gloveboxes with Zhan Catalyst-1B. Here is how you can find this critical information:

Consult Supplier Documentation: The most reliable source for handling a specific product is often
the manufacturer. Check the Safety Data Sheet (SDS) and any product information from chemical

suppliers like Strem Chemicals, which lists Zhan Catalyst-1B in its catalog [1].
Review Foundational Literature: For expert-level detail, seek out the original patent and research

papers. The catalyst was first reported by Zheng-Yun J. Zhan, and the United States Patent Office
filing is referenced in the search results [1].

Apply General Best Practices: For now, you must apply general standard practices for handling
air-sensitive organometallic compounds. This rigorously requires the use of an inert atmosphere

(e.g., nitrogen or argon) via Schlenk lines or gloveboxes, and the use of anhydrous, oxygen-free
solvents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - Wikipedia Zhan catalyst [en.wikipedia.org]

2. - Zhan Catalyst 1 B [samaterials.com]

3. - Zhan | C33H43Cl2N3O3RuS Catalyst 1 B [chemspider.com]

To cite this document: Smolecule. [Zhan Catalyst-1B: Known Properties & Handling]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b6609673#zhan-catalyst-1b-

handling-air-free-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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